Cas no 2445786-42-3 (4-Ethyl-4-methyl-1,3-thiazolidin-2-one)

• Product Name: 4-Ethyl-4-methyl-1,3-thiazolidin-2-one
• CAS No: 2445786-42-3
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• MDL: MFCD32692269
• CID: 5668523
• PubChem ID: 155821383
• Update Time: 2025-06-08

4-Ethyl-4-methyl-1,3-thiazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-4-methyl-1,3-thiazolidin-2-one
• EN300-26757813
• 2445786-42-3

• MDL： MFCD32692269
• Inchi： 1S/C6H11NOS/c1-3-6(2)4-9-5(8)7-6/h3-4H2,1-2H3,(H,7,8)
• InChI Key： IJNMUTFDGJSBQA-UHFFFAOYSA-N
• SMILES： S1C(NC(C)(C1)CC)=O

Computed Properties

• Exact Mass: 145.05613515g/mol
• Monoisotopic Mass: 145.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on 4-Ethyl-4-methyl-1,3-thiazolidin-2-one

Comprehensive Overview of 4-Ethyl-4-methyl-1,3-thiazolidin-2-one (CAS No. 2445786-42-3)

4-Ethyl-4-methyl-1,3-thiazolidin-2-one (CAS No. 2445786-42-3) is a specialized organic compound belonging to the thiazolidinone class, a heterocyclic framework widely studied for its diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique thiazolidin-2-one core substituted with ethyl and methyl groups at the 4-position, contributing to its distinct chemical and physical properties. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery, particularly in targeting metabolic disorders and inflammatory pathways.

The structural uniqueness of 4-Ethyl-4-methyl-1,3-thiazolidin-2-one makes it a valuable intermediate in synthetic chemistry. Its thiazolidinone scaffold is known for bioactivity, often linked to antimicrobial, antiviral, and anticancer properties. Recent studies highlight its relevance in developing small-molecule inhibitors for enzymes like aldose reductase, a target for diabetic complications. With the growing demand for precision medicine and targeted therapies, this compound has garnered attention in high-throughput screening libraries.

From a synthetic perspective, CAS No. 2445786-42-3 is typically prepared via cyclization reactions involving 2-aminoethanethiol derivatives and carbonyl compounds. Optimizing its yield and purity is critical for industrial-scale production, where green chemistry principles are increasingly applied to reduce environmental impact. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards such as ICH guidelines.

In the context of drug development, 4-Ethyl-4-methyl-1,3-thiazolidin-2-one is explored for its pharmacokinetic profile, including solubility, stability, and membrane permeability. Computational tools like molecular docking and QSAR modeling help predict its interactions with biological targets, accelerating lead optimization. The rise of AI-driven drug discovery has further amplified interest in such scaffolds, as machine learning algorithms identify novel applications for known heterocycles.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical formulations, where its heterocyclic structure may enhance pesticidal or herbicidal activity. Its potential as a corrosion inhibitor in industrial coatings is also under investigation, aligning with the global push for sustainable materials. As researchers delve deeper into structure-activity relationships, the versatility of thiazolidinone derivatives continues to expand.

For suppliers and manufacturers, ensuring the consistent quality of CAS No. 2445786-42-3 is paramount. Certificates of Analysis (CoA) detailing purity, residual solvents, and heavy metal content are essential for end-users in regulated industries. Storage recommendations typically include protection from moisture and light, often under inert conditions to prolong shelf life.

In summary, 4-Ethyl-4-methyl-1,3-thiazolidin-2-one represents a compelling case study in the intersection of medicinal chemistry and industrial applications. Its multifaceted utility underscores the importance of heterocyclic compounds in addressing contemporary challenges in health and technology. As scientific advancements unfold, this molecule is poised to remain a subject of rigorous research and innovation.